Cas no 188201-16-3 (Poly[9,9-bis-(2-ethylhexyl)-9H-fluorene-2,7-diyl])

Poly[9,9-bis-(2-ethylhexyl)-9H-fluorene-2,7-diyl] is a conjugated polymer belonging to the polyfluorene family, widely recognized for its optoelectronic properties. Its structure features fluorene units with 2-ethylhexyl side chains, enhancing solubility in organic solvents while maintaining thermal and oxidative stability. This polymer exhibits high photoluminescence quantum yield and efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs), photovoltaic devices, and thin-film transistors. The alkyl side chains also reduce aggregation-induced quenching, improving performance in solid-state applications. Its tunable bandgap and robust film-forming characteristics further contribute to its utility in advanced optoelectronic and semiconductor research.

Poly[9,9-bis-(2-ethylhexyl)-9H-fluorene-2,7-diyl] structure

188201-16-3 structure

Product Name:Poly[9,9-bis-(2-ethylhexyl)-9H-fluorene-2,7-diyl]

CAS No:188201-16-3

MF:C₂₂H₁₈Cl₂N₂O₅S

MW:493.359722614288

CID:66330

Update Time:2025-06-07

Poly[9,9-bis-(2-ethylhexyl)-9H-fluorene-2,7-diyl] Chemical and Physical Properties

Names and Identifiers

- Poly[9,9-bis-(2-ethylhexyl)-9H-fluorene-2,7-diyl]
- Poly[9,9-di-(2'-ethylhexyl)fluorenyl-2,7-diyl]
- Poly[9,9-bis(2-ehtylhexyl)fluorenyl-2,7-diyl]
- PF2EH
- POLY(9,9-DI-(2'-ETHYLHEXYL)FLUORENYL-2,&
- POLY(9 9-BIS-(2-ETHYLHEXYL)-9H-FLUORENE&
- Poly[9,9-bis-(2-ethylhexyl)-9H-fluorene-2,7-diyl] light-emitting lambdaem 409 nm (in chloroform)
- Inchi： 1S/C22H18Cl2N2O5S/c23-17-7-9-18(10-8-17)26(13-15-4-2-1-3-5-15)32(29,30)20-12-16(6-11-19(20)24)22(28)31-14-21(25)27/h1-12H,13-14H2,(H2,25,27)
- InChI Key： UZIUTJBYUHKEGE-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)OCC(N)=O)C=C1S(N(C1C=CC(=CC=1)Cl)CC1C=CC=CC=1)(=O)=O

Experimental Properties

Color/Form: Yellow powder
Solubility: chloroform: soluble
Solubility: Not determined

Poly[9,9-bis-(2-ethylhexyl)-9H-fluorene-2,7-diyl] Security Information

WGK Germany：3

Poly[9,9-bis-(2-ethylhexyl)-9H-fluorene-2,7-diyl] Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AE98153-500mg	POLY(9 9-BIS-(2-ETHYLHEXYL)-9H-FLUORENE&	188201-16-3	Mw >20000 (GPC)	500mg	$769.00	2024-01-02
A2B Chem LLC	AE98153-1g	POLY(9 9-BIS-(2-ETHYLHEXYL)-9H-FLUORENE&	188201-16-3	Mw >20000 (GPC)	1g	$925.00	2024-01-02
A2B Chem LLC	AE98153-2g	POLY(9 9-BIS-(2-ETHYLHEXYL)-9H-FLUORENE&	188201-16-3	Mw >20000 (GPC)	2g	$1485.00	2024-01-02
A2B Chem LLC	AE98153-5g	POLY(9 9-BIS-(2-ETHYLHEXYL)-9H-FLUORENE&	188201-16-3	Mw >20000 (GPC)	5g	$3108.00	2024-01-02
A2B Chem LLC	AE98153-10g	POLY(9 9-BIS-(2-ETHYLHEXYL)-9H-FLUORENE&	188201-16-3	Mw >20000 (GPC)	10g	$5603.00	2024-01-02